Cas no 399002-18-7 (6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide)

• Product Name: 6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• CAS No: 399002-18-7
• MF: C₁₉H₁₈F₃N₃OS
• MW: 393.425933361053
• CID: 6412793
• PubChem ID: 3679749
• Update Time: 2025-07-23

6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• 8-oxo-N-(4-(trifluoromethyl)phenyl)-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide
• AKOS001633224
• 6-oxo-N-[4-(trifluoromethyl)phenyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
• SR-01000445755
• 399002-18-7
• F0836-0020
• SR-01000445755-1
• 6-oxo-N-[4-(trifluoromethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• 8-oxo-N-(4-(trifluoromethyl)phenyl)-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide

• Inchi： 1S/C19H18F3N3OS/c20-19(21,22)14-4-6-15(7-5-14)23-18(27)24-9-12-8-13(11-24)16-2-1-3-17(26)25(16)10-12/h1-7,12-13H,8-11H2,(H,23,27)
• InChI Key： LALFGEJDABZXOM-UHFFFAOYSA-N
• SMILES： N12C(=O)C=CC=C1C1CC(C2)CN(C(=S)NC2=CC=C(C(F)(F)F)C=C2)C1

Computed Properties

• Exact Mass: 393.11226787g/mol
• Monoisotopic Mass: 393.11226787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on 6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide

Introduction to 6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide (CAS No. 399002-18-7)

The compound 6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide, identified by its CAS number 399002-18-7, represents a fascinating molecule in the realm of pharmaceutical chemistry and medicinal research. This tricyclic structure features a complex arrangement of heterocyclic rings, including nitrogen and sulfur atoms, which contribute to its unique chemical properties and potential biological activities.

The presence of a 6-oxo moiety and a trifluoromethyl group on the phenyl ring significantly influences the electronic and steric properties of the molecule. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes the compound of interest a promising scaffold for developing novel therapeutic agents.

The diazatricyclic core of this compound introduces rigidity and conformational constraints, which can be exploited to optimize interactions with biological targets. Such structural motifs are frequently explored in drug design due to their ability to mimic natural product scaffolds and exhibit high specificity. The 11-carbothioamide functionality further adds complexity, potentially influencing both the solubility and bioavailability of derivatives.

In recent years, there has been growing interest in tricyclic compounds as pharmacophores due to their structural diversity and functional versatility. Studies have demonstrated that these molecules can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of rings and heteroatoms in 6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide suggests potential applications in these therapeutic areas.

One of the most compelling aspects of this compound is its potential as a precursor for further derivatization. By modifying functional groups or introducing additional substituents, researchers can fine-tune its properties to achieve desired pharmacological outcomes. For instance, replacing the carbothioamide with other sulfur-containing groups or altering the position of the trifluoromethyl group could lead to novel analogs with enhanced activity or selectivity.

The synthesis of such complex molecules presents significant challenges but also opportunities for innovation in synthetic chemistry. Advanced techniques such as transition-metal-catalyzed reactions and computational modeling are being employed to streamline the process and improve yields. These methodologies are crucial for producing sufficient quantities of the compound for preclinical studies and eventual clinical development.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify promising derivatives of 6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process and reduces attrition rates during development.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how it is metabolized and eliminated by the body is essential for optimizing its therapeutic index and minimizing side effects. In vitro studies using liver microsomes and cell-based assays have provided valuable insights into its metabolic pathways.

In conclusion,6-oxo-N-4-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide (CAS No. 399002-18-7) represents a structurally intricate and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or scaffold for drug development.